This study disclosed the synthesis and characterization of externally and/or internally crosslinked alginate-gellan gum composite interpenetrating polymer networks (IPN) and IPN hydrogel microspheres for controlled delivery of gliclazid. The internal cross-linking of the polymer sol was accomplished via slow release of Ca2+ ions from calcium silicate in presence of gluconic acid d-lactone. The microspheres had spherical shape with smooth surface morphology. The IPN or composite IPN hydrogel microspheres had drug entrapment efficiency of 70%–76%. Incorporation of gellan gum or gellan gum/calcium silicate in the alginate sol sustained the release of drug in simulated gastrointestinal fluids over 12 h without any sign of particle disintegration. Inclusion of calcium silicate in alginate gels was ineffective in controlling drug release under simulated gastrointestinal milieu. The drug release obeyed anomalous diffusion mechanism after inclusion of gellan gum or gellan gum-calcium silicate in the alginate gel microspheres. Fourier-transform infrared (FTIR) spectroscopy and zeta analysis confirmed absence of drug-polymer chemical interaction. The thermal and x-ray diffraction analyses suggested that the drug transformed into amorphous state after incorporation into composite hydrogel system. Hence, it may be advantageous to combine internal and external gelation procedures for creating composite IPN or IPN hydrogel microspheres for avoiding burst effect of alginate microspheres and managing desired drug release patterns in vitro.

We investigate reactive compatibilization by applying two multifunctional polymers grafted on a graphene surface, which leads to crosslinked interphase at immiscible polymer blends. Reactive compatibilizer-grafted graphene (RCG) nanoparticles were synthesized through esterification and amidation reactions between oxidative groups of graphene oxide and reactive multifunctional groups of polymers. Polymer blends of polyisoprene (PI) and polydimethysiloxane (PDMS) with PI:PDMS ratio of 30:70 or 70:30 and RCG nanoparticle loadings from 0.1 and 1 wt% were evaluated by optical microscopy and rheometry. The results indicated that the blend with 0.1 wt% RCG showed unusual characteristics including nonspherical and bridged droplets, while those containing 1 wt% RCG showed usual droplet-matrix morphology. The rheological results are also asymmetric: the blend with 0.1 wt% RCG displayed gel-like behavior in the dynamic oscillatory tests, high viscosity, slow interfacial relaxation during startup shear flow, and divergence in the transient stress response due to coalesced and bridged droplets. However, the latter blend containing 1 wt% RCG reveals liquid-like behavior, low viscosity, and convergence in the transient stress response due to stabilized droplet-matrix morphology. Overall, it was suggested that these asymmetries are attributable to interfacial crosslinked interphase formed through an in-situ reaction between multifunctional polymers grafted on graphene sheets.

PVC-PMMA and PVC-PMMA-PbO PNC films were prepared. HR-TEM confirmed the nanoparticle structure of PbO, while XRD assured its purity, tetragonal structure, with crystallites measuring 35.71 nm. SEM showed the blend surface appeared smooth and homogenous with a fingerprint shape, and loading increased the surface roughness. PbO was reported to be evenly distributed across the blend surface. FTIR confirmed that all blend functional groups are present and the formation of hydrogen bonds between PVC and PMMA, besides the strong interactions between PbO and blend chains. Different optical constants were investigated using UV–vis-IR spectroscopy. The transmittance of the blend was 81.99% and decreased to 48.14% after loading 4 wt.% PbO (at λ = $$ \lambda = $$ 500 nm). Loading causes an increase in absorption. The extinction coefficient shows low extinction coefficients (k < 10−6). Loading PbO narrowed the blend band gaps and increased the refractive index n. The carrier's concentration to the electron effective mass was reported. Optical conductivity, energy loss functions, and nonlinear optical parameters were also studied. Tensile properties revealed that loading increased Young's modulus, tensile strength, and elongation at break. The enhancements in optical and mechanical characteristics of PNC films illustrate the possibility of extending their applications to include the semiconductor, electronics, and optics industries.

Tight gas belongs to unconventional gas reservoirs, and to obtain high gas production, it needs to be fractured and reformed. After the construction is completed, a large amount of flowback fluid is produced. In order to reduce the cost of flowback fluid treatment and avoid environmental pollution, a slippery water system with flowback fluid is usually used on the site of hydraulic fracturing. Almost all flowback fluids contain high-order cations such as calcium ions, magnesium ions, iron ions, and a large amount of suspended solids. Some flowback fluids contain incomplete gel-breaking micelles and unseparated condensate oil. The performance of the viscosity-reducing and slippery water system with flowback fluid as the base fluid is poor, usually manifested as low viscosity of the slippery water, low friction reduction rate, and high formation damage. To study the effect of tight gas fracturing flowback fluid on the performance of modified polyacrylamide viscosity-reducing and slippery water system, this paper found through cryo-electron microscopy scanning experiments that the flowback fluid made the modified polyacrylamide molecular chain unable to form a complex network structure and showed the phenomenon of reduced strength and aggregation. The effects of mineralization degree, calcium and magnesium ions, divalent and trivalent iron ions, suspended solids, pH value, and oil content on the viscosity, friction reduction performance, and rock damage of the viscosity-reducing and slippery water system were analyzed experimentally. It was found that the viscosity of the viscosity-reducing and slippery water system was mainly affected by divalent iron ions, calcium and magnesium ions and other divalent cations; the friction reduction rate was mainly affected by the content of suspended solids and oil content; and the rock damage was mainly affected by the pH value and the content of suspended solids. Based on this, recommended parameters for reusing tight gas fracturing flowback fluid are given to guide the smooth progress of hydraulic fracturing construction on-site.

Polymer dielectrics with synergistically large dielectric permittivity (ε') and breakdown strength (Eb) but prohibited loss is of crucial applications in the electronic devices and power equipment. In this study, we aim to elevate the integrated dielectric performances of molybdenum (Mo)/polyvinylidene fluoride (PVDF) by constructing a semiconducting molybdenum oxide (MoO3) shell and insulating polystyrene (PS) shell on the Mo surface through high-temperature oxidation followed by suspension polymerization. The resulting core@double-shell Mo@MoO3@PS particles were compounded with PVDF to achieve high ε' and Eb while minimizing the loss. The results reveal that the Mo@MoO3@PS/PVDF composites indicate simultaneously ameliorative ε' and Eb along with restrained loss owing to the existence of the MoO3@PS double-shell, which not only prominently enhances the interfacial compatibility and interactions between fillers and PVDF, but significantly inhibits the conductivity and loss through impeding the long-distance motion of carrier charges. The dielectric capabilities could be improved by adjusting the thickness of the PS interlayer. The Havriliak-Negami equation was used to fit the experimental results, which showed the impact of the PS shell on the polarization mechanism and how it inhibits carrier migration. The Mo@MoO3@PS/PVDF with high ε' and Eb yet exceptionally low loss exhibit potential applications in microelectronics and electrical industries.

A common industrial byproduct known as hydrogen peroxide, which is an essential intermediate, is associated with oxidative damage to brain cells and a number of neurodegenerative disorders. Although catalases are enzymes capable of decomposing hydrogen peroxide into water and oxygen, the low stability of free enzymes limits their industrial use. In the current study, poly(ε-caprolactone)/polyethyleneimine nanofibers were fabricated using the electrospinning process and catalase was subsequently immobilized via coordination of Cu2+ ions. The characterization of the catalase-immobilized nanofibers and their catalytic activity for hydrogen peroxide decomposition was evaluated by comparing the free catalase. The studies conducted in the pH range of 5.0–8.5 revealed that the catalase-immobilized nanofibers had their highest levels of enzyme activity at pH 7.0. When compared to free catalase, it was shown that the thermal stability and storage stability of catalase-immobilized nanofibers were significantly improved. Catalase-immobilized nanofibers showed significant reusability, where activity was maintained by around 60% after five repeating cycles. The findings showed that catalase-immobilized PCL/PEI-Cu2+ nanofibers had a high potential for various industrial applications as a substitute for the existing techniques.

Polyaniline (PANI), a conducting polymer, has great interest for a large number of applications. However, poor processability and mechanical properties limits its usage and many methods like blending, grafting etc. are used to overcome this disadvantage. We have carried out grafting of PANI onto pullulan (PULL) via chemical oxidative polymerization technique. The percentage of grafting is favored by increasing concentration of aniline monomer. The formation of PANI is confirmed through UV–Vis spectroscopic studies. The possible grafting mechanism is studied using Fourier transform infrared spectroscopy and validated by Hartree-Fock density functional theory (HF-DFT) calculations. Further, thermal properties of grafted polymers are studied using differential scanning calorimetry and thermo gravimetric analysis. Using FESEM and x-ray diffraction, structural properties of graft polymer were studied. DC electrical conductivity of grafted polymer is measured from I-V characteristics, shows a significant conductivity which is the highlight of this work.

In order to reduce the agglomeration of tourmaline, silane coupling agent (3-aminopropyl)-triethoxysilane (KH-550) was used to modify tourmaline. Then the modified tourmaline particles were added to the polyvinylidene fluoride (PVDF) casting solution by blending, and a series of PVDF/TMKH-550 composite membranes were prepared by Nonsolvent Induce Phase Separation (NIPS). The results showed that the agglomeration of tourmaline could be reduced by modification. With the increase of TMKH-550 nanoparticles content, the removal efficiency of ammonia nitrogen wastewater increased gradually. For PVDF/TMKH-550 composite membranes, the results showed that the addition of TMKH-550 nanoparticles improved the hydrophilicity, porosity, and pore size of the membrane, and increased the permeation flux. The removal efficiency of the composite membrane on ammonia nitrogen solutions could reach 75.40%, The pH and conductivity of deionized water after membrane filtration were tested. At 0.2 MPa, it was found that both pH and conductivity increased. The above results showed that tourmaline can not only activate water bodies but also remove pollutants in water.

Low- and high-derivatives of magnetic starch nanoparticles (MSNPs) are obtained at respective 5 and 10 mL of 25% glutaraldehyde at 60, 70, and 80°C via coprecipitation of iron (II, III) oxide with jack bean starch. Their swelling power, solubility, bulk density, Fourier transform infra-red (FTIR) patterns, thermogravimetric analysis (TGA)-differential thermal analysis (DTA), x-ray diffraction (XRD), Brunauer–Emmet–Teller (BET) properties, and morphology are analyzed. The results show that the MSNPs derivatives are pH-responsive and temperature-dependent. Peak swelling power (4.19 ± 0.01 g/g) of MSNPs derivative is obtained at 60°C. MSNPs derivatives are more soluble in acidic medium than alkaline medium. Bulk density improves three times more in MSNPs derivatives. FeO stretching bonds are observed at 530.73, 551.03, and 621.44 cm−1 for the MSNPs derivatives in addition to peaks of OH stretching at 3251.06 cm−1 (native starch [NS]), 3308.41 cm−1 (low-substituted MSNPs), and 3133.28 cm−1 (high-substituted MSNPs). The TGA-DTA curves are endothermic and MSNPs are thermally stable beyond 700°C. MSNPs derivatives exhibit average lattice constant of 0.82382 nm with prominent peaks at 30.00° 2θ and 32.00° 2θ. MSNPs derivatives are mesoporous with peak BET surface area of 50.462 m2g−1. The microstructures of NS and MSNPs derivatives are predominantly oval. The MSNPs studied can serve as alternative functional biomaterials and nanosorbents.

Dye is an organic substance that seriously threatens the water environment. Using a solvothermal technique, MIL-100(Fe) and M-Fe have been synthesized to effectively remove methylene blue (MB) and methyl orange dyes from wastewater. The microstructures of the two products were analyzed using scanning electron microscopy, Fourier transform infrared, Brunauer–Emmett–Teller (BET), thermogravimetric (TG), and X-ray diffractometer (XPS) test. Optimized the optimal experimental parameters through batch processing experiments, when the pH was 5 and 2, the amount of adsorbent was 50 mg, the temperature was 25°C, and the dye concentration was 30 mg/L, MIL-100(Fe) and M-Fe had the highest removal rates of MB, at 98.95% and 94.11%, respectively. Adsorption process was well described by the Freundlich isotherm and pseudo-second-order kinetics. After three regeneration experiments, the removal rate was still high. The removal efficiencies of the two adsorbents for MB were similar. However, the regeneration performance of M-Fe was better. Through the simulation of materials studio, the adsorption energy of the product and MB is −0.93 eV, which is favorable for adsorption. The results show that the two adsorbents can effectively remove MB from wastewater and have broad application prospects.